Cas no 2012998-78-4 (1-2-(pyridin-2-yl)propyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-2-(pyridin-2-yl)propyl-1H-1,2,4-triazol-3-amine
• CAS No: 2012998-78-4
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 6454468
• PubChem ID: 165954682
• Update Time: 2025-06-18

1-2-(pyridin-2-yl)propyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(pyridin-2-yl)propyl-1H-1,2,4-triazol-3-amine
• 1-[2-(pyridin-2-yl)propyl]-1H-1,2,4-triazol-3-amine
• EN300-1111757
• 2012998-78-4

• Inchi： 1S/C10H13N5/c1-8(9-4-2-3-5-12-9)6-15-7-13-10(11)14-15/h2-5,7-8H,6H2,1H3,(H2,11,14)
• InChI Key： ORBYIMYIGKWOFX-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)CC(C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-2-(pyridin-2-yl)propyl-1H-1,2,4-triazol-3-amine

Introduction to 1-2-(pyridin-2-yl)propyl-1H-1,2,4-triazol-3-amine (CAS No. 2012998-78-4)

1-2-(pyridin-2-yl)propyl-1H-1,2,4-triazol-3-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With the CAS number 2012998-78-4, this compound represents a promising candidate for further investigation in drug discovery and development. The presence of both pyridine and triazole moieties in its molecular structure suggests a rich chemical space for interaction with biological targets, making it an intriguing subject for medicinal chemists.

The compound's structure consists of a propyl chain linked to a pyridine ring, which is further connected to a triazole ring through an amine group. This arrangement not only contributes to its distinct chemical profile but also opens up possibilities for diverse functionalization and derivatization. The pyridine moiety is known for its ability to form hydrogen bonds and coordinate with metal ions, while the triazole ring is recognized for its stability and bioactivity in various therapeutic contexts.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. 1-2-(pyridin-2-yl)propyl-1H-1,2,4-triazol-3-amine has shown potential in preliminary studies as a modulator of certain enzymes and receptors. Its ability to interact with biological targets may make it a valuable tool in the quest for novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The combination of the pyridine and triazole rings provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific applications. For instance, introducing additional functional groups can enhance its solubility, bioavailability, or binding affinity. This flexibility makes 1-2-(pyridin-2-yl)propyl-1H-1,2,4-triazol-3-amine a versatile building block in the synthesis of more complex molecules.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their potential biological activity. 1-2-(pyridin-2-yl)propyl-1H-1,2,4-triazol-3-amine has been subjected to virtual screening using various docking algorithms to identify its binding interactions with potential target proteins. These studies have revealed promising leads that warrant further experimental validation.

The synthesis of 1-2-(pyridin-2-yl)propyl-1H-1,2,4-triazol-3-am ine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition-metal-catalyzed reactions has been explored to streamline the process. These methods not only improve efficiency but also reduce the environmental impact of chemical synthesis.

From a pharmacological perspective, the compound's mechanism of action remains an area of active investigation. Initial studies suggest that it may exert its effects by inhibiting key enzymes or disrupting signaling pathways involved in disease progression. Further research is needed to elucidate these mechanisms in detail and to assess its potential as a lead compound for drug development.

The safety and toxicity profiles of 1 - 2 - (pyridin - 2 - yl) propyl - 1 H - 1 , 2 , 4 - tri azol - 3 - am ine are also critical considerations in its development as a therapeutic agent. Preliminary toxicology studies have been conducted to evaluate its acute and chronic effects on living organisms. These assessments are essential for determining safe dosage ranges and identifying any potential adverse reactions.

The future prospects for 1 - 2 - (pyridin - 2 - yl) propyl - 1 H - 1 , 2 , 4 - tri azol - 3 - am ine are bright, with ongoing research aimed at expanding its applications in medicine and biotechnology. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases.